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Compound of Interest

Compound Name: Boc-His(Dnp)-OH

Cat. No.: B557148

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
purification of Na-tert-butyloxycarbonyl-Nt-(2,4-dinitrophenyl)-L-histidine (Boc-His(Dnp)-OH), a
critical building block in solid-phase peptide synthesis (SPPS). This document details the
chemical principles, experimental protocols, and analytical characterization of this essential
amino acid derivative.

Core Concepts: The Strategic Importance of Boc-
His(Dnp)-OH in Peptide Synthesis

The unique properties of the histidine imidazole side chain, particularly its nucleophilicity and
basicity, present challenges in peptide synthesis, often leading to side reactions and
racemization. The use of protecting groups is therefore essential. Boc-His(Dnp)-OH is a
strategically protected histidine derivative designed for use in Boc-based SPPS. The Na-Boc
group provides temporary protection of the alpha-amino group, while the Nt-Dnp group offers
robust, acid-stable protection of the imidazole side chain. The electron-withdrawing nature of
the dinitrophenyl (Dnp) group effectively suppresses racemization during peptide coupling
reactions.

Physicochemical and Analytical Data
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A summary of the key physicochemical and analytical data for Boc-His(Dnp)-OH is presented
in the table below, providing a valuable resource for its identification and characterization.

Property Value

Na-tert-butyloxycarbonyl-Nt-(2,4-dinitrophenyl)-
L-histidine

Chemical Name

Boc-His(Dnp)-OH, N-alpha-Boc-N-im-

Synenyms dinitrophenyl-L-histidine
CAS Number 25024-53-7
Molecular Formula C17H19Ns0s
Molecular Weight 421.36 g/mol
Appearance White to yellow or beige powder
Melting Point 98-100 °C (decomposes)[1]
Optical Rotation [0]2°/D +61 + 3° (c = 1% in ethyl acetate)
Purity >98.0% (TLC)
Soluble in Chloroform, Dichloromethane, Ethyl
Solubility Acetate, DMSO, Acetone. Slightly soluble in

water.[1]

Synthesis Pathway of Boc-His(Dnp)-OH

The synthesis of Boc-His(Dnp)-OH is a two-step process, beginning with the protection of the
a-amino group of L-histidine with a tert-butyloxycarbonyl (Boc) group, followed by the
dinitrophenylation of the imidazole side chain.
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2,4-Dinitrofluorobenzene
(DNFB), Base

Di-tert-butyl dicarbonate
(Boc)20, Base

Step 1: Step 2:
[ L e } Boc Protection >[ Boc-His-OH } Dinitrophenylation {Boc-His(an)-OH)
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Crude Boc-His(Dnp)-OH
(Yellow Solid/Foam)

Dissolve in a minimum amount
of a suitable solvent
(e.g., Ethyl Acetate)

i

Add a non-polar solvent
(e.g., Hexane or Heptane)
to induce crystallization

'

Isolate crystals by filtration

'

Wash crystals with cold
non-polar solvent

( Dry under vacuum )

( Pure Boc-His(Dnp)-OH )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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